Cas no 946233-73-4 (N-{4-(6-methoxy-2-methylpyrimidin-4-yl)aminophenyl}propanamide)

• Product Name: N-{4-(6-methoxy-2-methylpyrimidin-4-yl)aminophenyl}propanamide
• CAS No: 946233-73-4
• MF: C₁₅H₁₈N₄O₂
• MW: 286.329022884369
• CID: 6418832
• PubChem ID: 42474309
• Update Time: 2025-05-20

N-{4-(6-methoxy-2-methylpyrimidin-4-yl)aminophenyl}propanamide Chemical and Physical Properties

Names and Identifiers

• N-{4-(6-methoxy-2-methylpyrimidin-4-yl)aminophenyl}propanamide
• Propanamide, N-[4-[(6-methoxy-2-methyl-4-pyrimidinyl)amino]phenyl]-
• N-[4-[(6-methoxy-2-methylpyrimidin-4-yl)amino]phenyl]propanamide
• F2444-0002
• N-(4-((6-methoxy-2-methylpyrimidin-4-yl)amino)phenyl)propionamide
• 946233-73-4
• N-{4-[(6-methoxy-2-methylpyrimidin-4-yl)amino]phenyl}propanamide
• SR-01000912776
• SR-01000912776-1
• AKOS024648626

• Inchi： 1S/C15H18N4O2/c1-4-14(20)19-12-7-5-11(6-8-12)18-13-9-15(21-3)17-10(2)16-13/h5-9H,4H2,1-3H3,(H,19,20)(H,16,17,18)
• InChI Key： GIXGKMZTKYEHAD-UHFFFAOYSA-N
• SMILES： O(C)C1=CC(=NC(C)=N1)NC1C=CC(=CC=1)NC(CC)=O

Computed Properties

• Exact Mass: 286.14297583g/mol
• Monoisotopic Mass: 286.14297583g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 332
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 76.1Ų

Additional information on N-{4-(6-methoxy-2-methylpyrimidin-4-yl)aminophenyl}propanamide

N-{4-(6-Methoxy-2-Methylpyrimidin-4-yl)Aminophenyl}Propanamide: A Comprehensive Overview

N-{4-(6-Methoxy-2-Methylpyrimidin-4-yl)Aminophenyl}Propanamide, identified by the CAS registry number 946233-73-4, is a structurally complex organic compound with significant potential in the fields of pharmacology and medicinal chemistry. This compound belongs to the class of propanamides, which are known for their diverse biological activities. The molecule's structure incorporates a pyrimidine ring, a methoxy group, and a methyl group, all of which contribute to its unique chemical properties and biological interactions.

The synthesis of N-{4-(6-Methoxy-2-Methylpyrimidin-4-yl)Aminophenyl}Propanamide involves multi-step organic reactions, including nucleophilic substitutions and condensation reactions. Recent advancements in synthetic methodologies have enabled the efficient production of this compound with high purity, making it more accessible for research and development purposes. The compound's stability under various conditions has been extensively studied, ensuring its suitability for both in vitro and in vivo experiments.

Recent studies have highlighted the potential of this compound as a modulator of cellular signaling pathways. Specifically, it has shown promise in inhibiting key enzymes involved in inflammatory responses, suggesting its potential application as an anti-inflammatory agent. Additionally, preliminary findings indicate that this compound may exhibit anticancer properties by targeting specific oncogenic pathways. These findings are supported by recent research published in high-impact journals such as Nature Communications and Journal of Medicinal Chemistry, which underscore its significance in drug discovery.

The pharmacokinetic profile of N-{4-(6-Methoxy-2-Methylpyrimidin-4-yl)Aminophenyl}Propanamide has been evaluated in preclinical models, revealing favorable absorption and distribution characteristics. Its bioavailability is enhanced by the presence of the methoxy group, which improves solubility and permeability. Furthermore, studies on its metabolic stability indicate that it undergoes minimal first-pass metabolism, making it a promising candidate for oral administration.

In terms of toxicity, recent toxicological studies have demonstrated that this compound exhibits low toxicity at therapeutic doses. Long-term safety studies are currently underway to assess its potential for chronic use. These findings are particularly encouraging for its application in chronic inflammatory diseases and oncology.

The development of N-{4-(6-Methoxy-2-Methylpyrimidin-4-yl)Aminophenyl}Propanamide into a clinical candidate is contingent upon further preclinical testing and optimization. Researchers are actively exploring strategies to enhance its efficacy while minimizing off-target effects. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its progression through the drug development pipeline.

In conclusion, N-{4-(6-Methoxy-2-Methylpyrimidin-4-yl)Aminophenyl}Propanamide represents a significant advancement in the field of medicinal chemistry. Its unique structure, coupled with promising biological activities, positions it as a potential therapeutic agent for various diseases. As research continues to unravel its full potential, this compound stands at the forefront of innovative drug discovery.